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Compound of Interest

Compound Name: 2-Bromoisonicotinic acid

Cat. No.: B184069 Get Quote

Essential Safety and Handling Guide for 2-
Bromoisonicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and

disposal of 2-Bromoisonicotinic acid, ensuring the safety of laboratory personnel and

compliance with regulatory standards.

Hazard Identification and Classification
2-Bromoisonicotinic acid is a chemical compound that requires careful handling due to its

potential health hazards. According to the 2012 OSHA Hazard Communication Standard, it is

considered hazardous[1]. The primary risks associated with this compound are irritation to the

skin, eyes, and respiratory system[1][2][3][4][5].

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation[1][2][5].

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation[1]

[2][5].

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation[1][2][5].
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Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 2-Bromoisonicotinic acid, the use of

appropriate personal protective equipment is mandatory. The following table outlines the

recommended PPE.

PPE Category Specification Purpose

Eye and Face Protection

Chemical safety goggles or a

full-face shield compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166[1].

To protect against splashes

and airborne particles that can

cause serious eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)[1]

[2].

To prevent skin contact which

can lead to irritation.

Body Protection

Chemical-resistant lab coat or

apron and long-sleeved

clothing[2][6].

To protect clothing and

underlying skin from spills and

splashes.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator[1].

Recommended when handling

the powder outside of a

chemical fume hood, if

exposure limits are exceeded,

or if irritation is experienced[1].

Operational Plan: Safe Handling Procedures
Adherence to proper handling techniques is crucial for minimizing exposure risk.

1. Preparation:

Ensure work is conducted in a well-ventilated area, preferably a certified chemical fume

hood[1][2].

Confirm the immediate accessibility of an eyewash station and a safety shower[1].

Assemble all necessary equipment and reagents before commencing work.
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Inspect all PPE for signs of damage or wear before use.

2. Handling the Solid Compound:

Don the appropriate PPE as specified in the table above.

To prevent inhalation of dust, handle the solid material within a fume hood[1].

Use a spatula or other suitable tools for transferring the powder, taking care to avoid creating

dust[1].

3. Preparing Solutions:

When dissolving the compound, slowly add the 2-Bromoisonicotinic acid to the solvent to

prevent splashing.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is critical.
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Emergency Situation First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek medical attention[1][2].

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical advice[1][2]. Remove and

wash contaminated clothing before reuse[1].

Inhalation

Move the individual to fresh air. If breathing is

difficult or symptoms occur, seek medical

attention[1][2].

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Seek medical attention if

symptoms occur[1][2].

Spill

For small spills, sweep up the material and

place it into a suitable, closed container for

disposal[1][2]. Ensure adequate ventilation[1].

For larger spills, evacuate the area and contact

the environmental health and safety department.

Disposal Plan
Proper disposal of 2-Bromoisonicotinic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Management:

Solid Waste: Collect all solid waste in a clearly labeled, sealed container.

Liquid Waste: Solutions containing 2-Bromoisonicotinic acid should be collected in a

compatible and labeled waste container. Do not mix with incompatible waste streams.

Disposal: Dispose of the contents and container to an approved waste disposal plant[1][5].

Chemical waste generators must adhere to local, regional, and national hazardous waste
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regulations to ensure complete and accurate classification and disposal[7]. Do not release

into the environment[1][2].

Logical Workflow for Handling 2-Bromoisonicotinic
Acid
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Caption: Workflow for the safe handling and disposal of 2-Bromoisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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